Cas no 70624-92-9 (Cyclopropaneethanol, α-cyclopropyl-β-cyclopropylidene-)

• Product Name: Cyclopropaneethanol, α-cyclopropyl-β-cyclopropylidene-
• CAS No: 70624-92-9
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 546932
• Update Time: 2023-11-18

Cyclopropaneethanol, α-cyclopropyl-β-cyclopropylidene- Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneethanol, a-cyclopropyl-b-cyclopropylidene-
• dicyclopropyl-1,2 cyclopropylidene-2 ethanol
• CID 121220531
• Cyclopropaneethanol, α-cyclopropyl-β-cyclopropylidene-

• Inchi： 1S/C11H16O/c12-9-10(5-6-10)11(9,7-1-2-7)8-3-4-8/h7-9,12H,1-6H2
• InChI Key： YHEQBEZNLWEXRG-UHFFFAOYSA-N
• SMILES： OC1C2(CC2)C1(C1CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 272.7±9.0 °C(Predicted)
• pka: 14.40±0.20(Predicted)